2,3-Dimethyl-1,4-diphenylbutane-2,3-diol

• CAS No.: 62640-71-5
• Molecular Formula: C18H22O2
• Molecular Weight: 270.4 g/mol
• IUPAC Name: 2,3-dimethyl-1,4-diphenylbutane-2,3-diol
• InChI: InChI=1S/C18H22O2/c1-17(19,13-15-9-5-3-6-10-15)18(2,20)14-16-11-7-4-8-12-16/h3-12,19-20H,13-14H2,1-2H3
• InChI Key: HJKLPFOPUAHZOM-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CC=C1)(C(C)(CC2=CC=CC=C2)O)O

Description

2,3-Dimethyl-1,4-diphenylbutane-2,3-diol is a high-purity, symmetrical organic diol characterized by its four substituents—two methyl and two phenyl groups—arranged on a butane-2,3-diol backbone . This structural motif is shared with compounds like 2,3-diphenyl-2,3-butanediol, which are classified as pinacols and are known to undergo the pinacol rearrangement, a classic reaction in organic synthesis that produces carbonyl derivatives . The presence of both phenyl rings and hydroxyl groups makes this diol a versatile intermediate with potential applications in materials science, including serving as a precursor for ligand synthesis or in the development of specialized polymers. Researchers value this compound for its ability to introduce both steric bulk and polarity into molecular architectures. The mechanism of action for its most common applications, such as in rearrangement reactions, involves the acid-catalyzed formation of a carbocation intermediate, followed by a 1,2-alkyl or aryl shift to form a stabilized ketone. This product is strictly for Research Use Only (RUO) and is not intended for diagnostic, therapeutic, or personal use.

Comparison with Similar Compounds

1,4-Diphenylbutane-2,3-dione (Compound 5)

• Structure : Lacks hydroxyl groups and methyl substituents, instead featuring ketone groups at positions 2 and 3.
• Activity : Weak carboxylesterase (CE) inhibitor (~200–480-fold less potent than benzil). Brominated derivatives (e.g., 1,4-dibromo-1,4-diphenylbutane-2,3-dione, compound 6) showed enhanced inhibition, suggesting halogenation increases electrophilicity and binding affinity .
• Key Difference : The absence of hydroxyl and methyl groups in compound 5 reduces hydrogen-bonding capacity and steric bulk compared to the target diol.

2,3-Diphenylbutane-2,3-diol (Compound 1)

• Structure : Similar backbone but lacks methyl groups.
• Synthesis : Prepared via literature methods, emphasizing regioselective reactions .
• Implications : Methyl groups in the target compound may enhance lipophilicity and metabolic stability compared to compound 1.

(2R,3R)-1,4-Dimethoxy-1,1,4,4-tetraphenyl-2,3-butanediol

• Structure : Contains methoxy and additional phenyl groups.
• Synthesis: Utilizes stereoselective routes with methanol and inorganic bases, avoiding toxic reagents like DDQ .

Halogenated Derivatives

1,4-Dichloro-2,3-butanediol and 1,4-Dibromo-2,3-butanediol

• Structure : Halogens replace phenyl and methyl groups.
• Reactivity: Brominated/chlorinated derivatives exhibit higher electrophilicity, leading to spontaneous hydrolysis in aqueous solutions (e.g., thiophenol release from compound 3) .
• Applications : Used as intermediates in organic synthesis and enzyme inhibition studies.

Antitumor Properties

• Toluquinol (1,4-hydroquinone derivative): Demonstrated antitumor activity against breast adenocarcinoma (MDA-MB-231) and glioblastoma (U87-MG) cell lines .

Enzyme Inhibition

• 1,4-Diphenylbutane-2,3-dione (Compound 5) : Partially competitive CE inhibitor with IC₅₀ values in the micromolar range.
• Brominated Analogues (Compounds 6–7) : Sub-micromolar IC₅₀ values due to increased electrophilicity from bromine .
• Implications for Target Diol : Hydroxyl groups may enable covalent or hydrogen-bond interactions with enzymes, but methyl substituents could reduce binding efficiency compared to halogenated analogues.

Physical and Chemical Properties

Property	2,3-Dimethyl-1,4-diphenylbutane-2,3-diol	1,4-Diphenylbutane-2,3-dione	1,4-Dibromo-2,3-butanediol
Solubility	Low (hydrophobic phenyl/methyl groups)	Moderate (ketone polarity)	High (halogen polarity)
Stability	High (resists hydrolysis)	Moderate	Low (hydrolyzes rapidly)
Electrophilicity	Low	Moderate	High

Q & A

Q. What are the established synthetic routes for 2,3-dimethyl-1,4-diphenylbutane-2,3-diol, and how do reaction conditions influence yield and stereochemistry?

• Methodological Answer : A key method involves oxidative homocoupling of chiral auxiliaries. For example, (2R,3R)-2,3-dimethyl-1,4-butanediol derivatives can be synthesized using Evans chiral auxiliaries (e.g., (4S)-isopropyl-3-propionyl-2-oxazolidinone) with TiCl₄ or CuCl₂ as oxidants. Reaction conditions (e.g., solvent polarity, temperature) critically impact enantiomeric excess and yield. For instance, TiCl₄ in dichloromethane at -78°C favors high stereoselectivity .

• Table 1 : Optimization of homocoupling conditions

Oxidant	Solvent	Temp (°C)	Yield (%)	Enantiomeric Excess (%)
TiCl₄	CH₂Cl₂	-78	75	>95
CuCl₂	THF	25	60	85

Q. How can the stereochemical configuration of 2,3-dimethyl-1,4-diphenylbutane-2,3-diol be confirmed experimentally?

• Methodological Answer : X-ray crystallography remains the gold standard. Refinement using SHELX software (e.g., SHELXL) enables precise determination of bond angles, dihedral angles, and stereochemistry. For less crystalline samples, chiral HPLC with a cellulose-based column (e.g., Chiralpak IC) or NMR analysis with chiral shift reagents (e.g., Eu(hfc)₃) can resolve enantiomers .

Q. What spectroscopic techniques are most effective for characterizing intermediate products during synthesis?

• Methodological Answer :

• TLC : Monitor reaction progress using n-hexane:chloroform (7:3) as the mobile phase; product spots (lower polarity) exhibit higher Rf values than starting materials .
• ¹³C NMR : Quantitative analysis of end-group ratios in polymers or diastereomers. For example, integration of carbonyl or phenyl proton signals distinguishes regioisomers .

Advanced Research Questions

Q. How do competing reaction pathways (e.g., radical vs. ionic mechanisms) influence the stereochemical outcome of homocoupling reactions?

Q. What computational strategies are recommended to predict the reactivity of 2,3-dimethyl-1,4-diphenylbutane-2,3-diol in catalysis or supramolecular assembly?

• Methodological Answer : Molecular docking (AutoDock Vina) or MD simulations (GROMACS) assess host-guest interactions. For catalytic applications, calculate frontier molecular orbitals (FMOs) using Gaussian09 to identify redox-active sites. For example, the HOMO of the diol’s hydroxyl groups may coordinate transition metals in asymmetric catalysis .

Q. How can this diol be functionalized to generate precursors for biologically active materials?

• Methodological Answer : Derivatization via [4+2] cycloaddition with dienophiles (e.g., maleic anhydride) yields cyclohexene intermediates. For example, 2,3-dimethylene-1,4-dioxane (derived from the diol’s ketone analog) reacts with electron-deficient alkenes to form bicyclic ethers, which are precursors to natural product scaffolds .

Q. What strategies resolve contradictions in crystallographic vs. spectroscopic data for this compound?

• Methodological Answer : Cross-validate using:

• Single-crystal XRD : Resolve discrepancies in bond lengths caused by dynamic disorder.
• Solid-state NMR : Compare chemical shifts with computed values (CASTEP software) to confirm lattice packing effects.
• IR spectroscopy : Detect hydrogen-bonding networks that may distort solution-phase NMR data .